2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%

• IUPAC Name: methyl 4-(3-cyano-4-hydroxyphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C13H9NO3S/c1-17-13(16)12-5-10(7-18-12)8-2-3-11(15)9(4-8)6-14/h2-5,7,15H,1H3
• InChI Key: LSOQOIORFTUHJG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C13H9NO3S
• DSSTOX Substance ID: DTXSID10684875
• Molecular Weight: 259.28 g/mol
• CAS RN: 1262000-96-3

Description

2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% (2-CMP95) is a synthetic compound that has a wide range of applications in scientific research. It is a versatile compound that has been used in a variety of biochemical and physiological research experiments. It has been used in the synthesis of various compounds, as well as in the study of the mechanism of action of certain drugs.

Scientific Research Applications

2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, such as drugs and other biologically active molecules. It has also been used in the study of the mechanism of action of certain drugs. It has been used in the study of the biochemical and physiological effects of certain drugs, as well as in the study of drug metabolism.

Mechanism of Action

2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been used in the study of the mechanism of action of certain drugs. It has been shown to act as an agonist at certain G-protein coupled receptors, such as the serotonin 5-HT2A receptor. It has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of certain drugs.
Biochemical and Physiological Effects
2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been used in the study of the biochemical and physiological effects of certain drugs. It has been shown to affect the activity of certain enzymes, such as phosphodiesterases, which are involved in the regulation of cellular processes. It has also been shown to affect the activity of certain neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is available in high purity. It is also relatively stable, and it is relatively non-toxic. However, it is important to note that it is not approved for human consumption and should only be used in laboratory experiments.

Future Directions

There are a number of possible future directions for the use of 2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% in scientific research. It could be used in the study of the mechanism of action of other drugs, as well as in the study of the biochemical and physiological effects of other drugs. It could also be used in the synthesis of other compounds, such as biologically active molecules. Additionally, it could be used in the study of drug metabolism, as well as in the development of new drugs.

Synthesis Methods

2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% is synthesized through a combination of two steps. The first step involves the reaction of 4-cyano-3-methylthiophenol with 4-methoxycarbonylthiophenol in the presence of a base, such as sodium hydroxide. The second step involves the reaction of the resulting intermediate with a compound containing a phenolic group, such as 2-hydroxy-4-methylthiophenol. The reaction yields 2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% in a 95% yield.